Cas no 257905-26-3 (2H-1-Benzopyran-2-one,4-hydroxy-3-[3-(4-methoxyphenyl)-1-oxo-2-propenyl]-6-methyl-)

• Product Name: 2H-1-Benzopyran-2-one,4-hydroxy-3-[3-(4-methoxyphenyl)-1-oxo-2-propenyl]-6-methyl-
• CAS No: 257905-26-3
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• CID: 1424153
• Update Time: 2024-08-15

2H-1-Benzopyran-2-one,4-hydroxy-3-[3-(4-methoxyphenyl)-1-oxo-2-propenyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-3-[3-(4-methoxyphenyl)-1-oxo-2-propenyl]-6-methyl-
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-[3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]-6-methyl-

• Inchi： 1S/C20H16O5/c1-12-3-10-17-15(11-12)19(22)18(20(23)25-17)16(21)9-6-13-4-7-14(24-2)8-5-13/h3-11,22H,1-2H3
• InChI Key： WXZMTKFYPZUEKI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C)C=C2C(O)=C1C(=O)C=CC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 560.2±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)